Cas no 113391-64-3 (5-Thiazolecarboxylic acid, 4-methyl-2-propyl-)

• Product Name: 5-Thiazolecarboxylic acid, 4-methyl-2-propyl-
• CAS No: 113391-64-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 1201428
• PubChem ID: 13835293
• Update Time: 2025-06-12

5-Thiazolecarboxylic acid, 4-methyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 4-methyl-2-propyl-
• SCHEMBL9644178
• 113391-64-3
• AB01000766-01
• ADYWYTDCZAVNRX-UHFFFAOYSA-N
• 4-methyl-2-propyl-1,3-thiazole-5-carboxylicacid
• AKOS009329163
• 4-methyl-2-propyl-1,3-thiazole-5-carboxylic acid
• 2-propyl-4-methylthiazole-5-carboxylic acid
• Z382723658
• EN300-39384

• Inchi： 1S/C8H11NO2S/c1-3-4-6-9-5(2)7(12-6)8(10)11/h3-4H2,1-2H3,(H,10,11)
• InChI Key： ADYWYTDCZAVNRX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1CCC

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Additional information on 5-Thiazolecarboxylic acid, 4-methyl-2-propyl-

Comprehensive Overview of 5-Thiazolecarboxylic acid, 4-methyl-2-propyl- (CAS No. 113391-64-3): Properties, Applications, and Research Insights

5-Thiazolecarboxylic acid, 4-methyl-2-propyl- (CAS No. 113391-64-3) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure featuring sulfur and nitrogen atoms. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular framework, which enables diverse functional modifications. The presence of both a carboxylic acid group and alkyl substituents (4-methyl and 2-propyl) enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thiazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "5-Thiazolecarboxylic acid synthesis" or "CAS 113391-64-3 uses," reflecting its relevance in developing antimicrobial agents and biodegradable polymers. Its structural versatility aligns with the growing focus on green chemistry, as industries seek sustainable alternatives to traditional reagents.

The compound's physicochemical properties, such as solubility in polar solvents and thermal stability, make it suitable for high-performance liquid chromatography (HPLC) analysis and catalysis. Studies highlight its potential in designing enzyme inhibitors, particularly targeting metabolic pathways in pathogens. This aligns with trending topics like "antibiotic resistance solutions" and "next-gen agrochemicals," where 4-methyl-2-propyl-thiazole derivatives are explored for their efficacy.

From an industrial perspective, CAS 113391-64-3 is often discussed in forums on "specialty chemicals market trends." Its role in synthesizing flavor enhancers and photostabilizers further broadens its commercial appeal. Analytical techniques like NMR spectroscopy and mass spectrometry are critical for quality control, ensuring compliance with regulatory standards such as REACH and FDA guidelines.

Ongoing research explores the compound's potential in nanotechnology, particularly in functionalizing nanoparticles for targeted drug delivery. Keywords like "thiazole-based nanomaterials" and "113391-64-3 toxicity profile" indicate user interest in safety and innovation. As the scientific community prioritizes structure-activity relationship (SAR) studies, 5-Thiazolecarboxylic acid, 4-methyl-2-propyl- remains a focal point for rational drug design.

In conclusion, CAS 113391-64-3 exemplifies the intersection of chemistry and cutting-edge applications. Its adaptability to bioconjugation and molecular imprinting techniques positions it as a cornerstone in advancing precision medicine and smart materials. For researchers and manufacturers, understanding its properties and derivatives is essential to harnessing its full potential.